1-(Naphthalen-1-ylmethyl)-3-((2-(thiophen-2-yl)pyridin-3-yl)methyl)urea

• IUPAC Name: 1-(naphthalen-1-ylmethyl)-3-[(2-thiophen-2-ylpyridin-3-yl)methyl]urea
• InChI: InChI=1S/C22H19N3OS/c26-22(24-14-17-8-3-7-16-6-1-2-10-19(16)17)25-15-18-9-4-12-23-21(18)20-11-5-13-27-20/h1-13H,14-15H2,(H2,24,25,26)
• InChI Key: ZJARTOJUJRKIBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CNC(=O)NCC3=C(N=CC=C3)C4=CC=CS4
• Molecular Formula: C22H19N3OS
• Molecular Weight: 373.5 g/mol

Description

1-(Naphthalen-1-ylmethyl)-3-((2-(thiophen-2-yl)pyridin-3-yl)methyl)urea, also known as TH287, is a small molecule inhibitor that has shown promising results in the field of cancer research. It was first identified by a group of scientists in 2013, and since then, it has been studied extensively for its potential use in cancer therapy.

Scientific Research Applications

Structural Characterization and Photoluminescence

• The compound's structural characterisation and photoluminescence properties have been a subject of study. Research focusing on the perchlorate salts of similar urea derivatives demonstrates their potential in understanding self-assemblies and photoluminescent behaviors (Baruah & Brahma, 2023).

Chemosensors for Metal Ions

• Derivatives of this compound have been synthesized and studied for their chemosensor abilities towards transition metal ions. These derivatives display a sensitivity to metal ions, demonstrating potential applications in metal ion detection and colorimetric sensing (Patil et al., 2017).

Molecular Recognition Abilities

• Related compounds have been characterized for their molecular recognition abilities toward transition metal ions, showing remarkable selectivity and offering insights into their use in chemical sensing and molecular recognition technology (Gosavi-Mirkute et al., 2017).

Conformational Adjustments in Synthons

• Studies on similar urea and thiourea derivatives highlight the conformational adjustments in their synthons, which can contribute to the understanding of polymorphism and crystal engineering (Phukan & Baruah, 2016).

Antiproliferative Activity in Cancer Research

• Some derivatives have been evaluated for their antiproliferative activity against various cancer cell lines, indicating the compound's potential in cancer research and therapy (Abdel-Rahman et al., 2021).

Novel Synthetic Approaches

• The compound has prompted the discovery of novel synthetic approaches, such as in the synthesis of 1-arylthio-2-naphthols, which can be pivotal in the development of new chemical methodologies (Grombein et al., 2013).